Cas no 1955492-93-9 (N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride)

• Product Name: N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride
• CAS No: 1955492-93-9
• MF: C₈H₁₅ClF₂N₂O
• MW: 228.667308092117
• MDL: MFCD30180860
• CID: 5240716
• PubChem ID: 122360398
• Update Time: 2026-03-08

N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxamide, N-(2,2-difluoroethyl)-, hydrochloride (1:1)
• N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride

• MDL： MFCD30180860
• Inchi： 1S/C8H14F2N2O.ClH/c9-7(10)5-12-8(13)6-3-1-2-4-11-6;/h6-7,11H,1-5H2,(H,12,13);1H
• InChI Key： SVUQPJKKMXQMRD-UHFFFAOYSA-N
• SMILES： C(C1NCCCC1)(=O)NCC(F)F.Cl

Additional information on N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride

Introduction to N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride (CAS No. 1955492-93-9)

N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride, identified by the CAS number 1955492-93-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry.

The< strong>N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride molecule features a piperidine core, which is a six-membered heterocyclic amine containing one nitrogen atom. This structural motif is widely recognized for its role in drug design due to its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. The presence of the 2,2-difluoroethyl side chain introduces fluorine atoms, which are known to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents. Fluorine atoms can improve metabolic stability, enhance binding interactions, and influence the overall efficacy of a drug molecule.

In recent years, there has been a growing interest in the development of novel compounds featuring fluorinated side chains due to their potential therapeutic benefits. The N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride has been studied for its potential applications in the treatment of various diseases, including neurological disorders and infectious diseases. Its unique chemical structure suggests that it may interact with biological targets in ways that are distinct from traditional pharmaceuticals.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The piperidine core and the 2,2-difluoroethyl group provide a versatile scaffold that can be modified to create derivatives with enhanced therapeutic profiles. Researchers have been exploring various synthetic routes to functionalize this compound, aiming to develop new drugs that leverage its structural advantages.

The hydrochloride salt form of N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride enhances its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. This salt form is particularly useful in drug development as it allows for better control over dosage and administration routes.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into drug molecules can lead to improved pharmacological properties such as increased lipophilicity, reduced metabolic clearance, and enhanced target specificity. The N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride is no exception and has shown promise in preclinical studies as a potential lead compound for further development.

The synthesis of N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yields and purity of the final product. These techniques include catalytic hydrogenation, nucleophilic substitution reactions, and protective group strategies.

In addition to its potential therapeutic applications, the N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride has also been studied for its role in chemical biology research. Its unique structure makes it a valuable tool for understanding the mechanisms of various biological processes. By studying how this compound interacts with biological targets, researchers can gain insights into disease pathways and develop new strategies for intervention.

The future prospects of this compound are promising. Ongoing research aims to explore its potential applications in drug development further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery and optimization of new drugs based on this scaffold.

In conclusion, N-(2,2-difluoroethyl)piperidine-2-carboxamide hydrochloride (CAS No. 1955492-93-9) is a significant compound in the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in the quest for novel drug discoveries. As research continues to uncover new insights into its properties and applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.